molecular formula C21H20FN3O3 B6518790 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one CAS No. 951526-36-6

8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Cat. No. B6518790
CAS RN: 951526-36-6
M. Wt: 381.4 g/mol
InChI Key: YCJKFRDPRFJJJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(2-Fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (FMBT) is a heterocyclic organic compound belonging to the class of triazaspirodecanes. It has been the subject of numerous studies due to its potential applications in the field of medicinal chemistry. FMBT has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.

Scientific Research Applications

8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been the subject of numerous studies due to its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. This compound has been found to inhibit the activity of 5-lipoxygenase (5-LOX), an enzyme involved in the production of pro-inflammatory leukotrienes. Additionally, this compound has been found to exhibit anti-tumor activity in a variety of cell lines, including human breast cancer cells. Furthermore, this compound has been found to possess antioxidant properties, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage.

Mechanism of Action

The mechanism of action of 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is complex and not fully understood. However, it is known that this compound acts as an inhibitor of 5-LOX, an enzyme involved in the production of pro-inflammatory leukotrienes. Additionally, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. This compound has also been found to act as an antioxidant, scavenging free radicals and protecting cells from oxidative damage. Finally, this compound has been found to inhibit the activity of several tumor suppressor genes, suggesting that it may have anti-tumor activity.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the activity of 5-LOX and COX-2, enzymes involved in the production of pro-inflammatory leukotrienes and prostaglandins, respectively. Additionally, this compound has been found to possess antioxidant properties, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. Finally, this compound has been found to inhibit the activity of several tumor suppressor genes, suggesting that it may have anti-tumor activity.

Advantages and Limitations for Lab Experiments

8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be prepared in a variety of ways. Additionally, this compound has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. However, it is important to note that this compound has not been approved for clinical use and further research is needed to determine its safety and efficacy.

Future Directions

There are several potential future directions for research on 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one. One direction is to further investigate its mechanism of action, as this could lead to the development of more effective and safer treatments for various diseases. Additionally, further research could be conducted to determine the safety and efficacy of this compound for clinical use. Finally, further research could be conducted to explore the potential applications of this compound in other areas, such as agriculture and food production.

Synthesis Methods

8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one can be synthesized through a variety of methods, including reaction of 2-fluorobenzoyl chloride with 3-methoxyphenyl-1,4,8-triazaspiro[4.5]dec-3-ene (MTPD) in dichloromethane, reaction of 2-fluoro-3-methoxyphenyl-1,4,8-triazaspiro[4.5]dec-3-ene (FMPT) with benzoyl chloride in dichloromethane, and reaction of 2-fluorobenzaldehyde with MTPD in dichloromethane. The most common method involves the reaction of 2-fluorobenzoyl chloride and MTPD in dichloromethane. This reaction proceeds via a nucleophilic substitution reaction to form the desired product.

properties

IUPAC Name

8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20FN3O3/c1-28-15-6-4-5-14(13-15)18-19(26)24-21(23-18)9-11-25(12-10-21)20(27)16-7-2-3-8-17(16)22/h2-8,13H,9-12H2,1H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YCJKFRDPRFJJJL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C2=NC3(CCN(CC3)C(=O)C4=CC=CC=C4F)NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20FN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.